Cas no 920982-99-6 (1,5-Pentanediamine, 2-[(octadecyloxy)methyl]-)

• Product Name: 1,5-Pentanediamine, 2-[(octadecyloxy)methyl]-
• CAS No: 920982-99-6
• MF: C₂₄H₅₂N₂O
• MW: 384.682487487793
• CID: 754906
• PubChem ID: 23584125
• Update Time: 2025-04-19

1,5-Pentanediamine, 2-[(octadecyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanediamine, 2-[(octadecyloxy)methyl]-
• 2-(octadecoxymethyl)pentane-1,5-diamine
• 2-[(Octadecyloxy)methyl]pentane-1,5-diamine
• 920982-99-6
• DTXSID10635069

• Inchi： 1S/C24H52N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-27-23-24(22-26)19-18-20-25/h24H,2-23,25-26H2,1H3
• InChI Key： PYIRWHKNPXPMPN-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCCCCCCCCCCC)CC(CN)CCCN

Computed Properties

• Exact Mass: 384.407964286g/mol
• Monoisotopic Mass: 384.407964286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 23
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 61.3Ų